Cas no 195730-31-5 (Bicyclo[4.2.0]octa-1,3,5,7-tetraen-3-ylboronic acid)

Bicyclo[4.2.0]octa-1,3,5,7-tetraen-3-ylboronic acid is a specialized boronic acid derivative featuring a strained bicyclic framework with conjugated double bonds. This structure imparts unique reactivity, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions for constructing complex polycyclic systems. The rigid bicyclic core enhances steric control in coupling processes, while the boronic acid group ensures compatibility with diverse aryl and vinyl halides. Its conjugated system may also facilitate applications in materials science, particularly in the synthesis of π-conjugated polymers or small-molecule semiconductors. The compound’s stability under anhydrous conditions and well-defined reactivity profile make it suitable for precision synthetic applications.
Bicyclo[4.2.0]octa-1,3,5,7-tetraen-3-ylboronic acid structure
195730-31-5 structure
Product Name:Bicyclo[4.2.0]octa-1,3,5,7-tetraen-3-ylboronic acid
CAS No:195730-31-5
MF:C8H9BO2
MW:147.966862440109
MDL:MFCD09752664
CID:66487
PubChem ID:11171056
Update Time:2025-05-28

Bicyclo[4.2.0]octa-1,3,5,7-tetraen-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[4.2.0]octa-1,3,5,7-tetraen-3-ylboronic acid
    • Bicyclo[4.2.0]octa-1,3,5-trien-3-ylboronic acid
    • 4-bicyclo[4.2.0]octa-1(6),2,4,7-tetraenylboronic acid
    • benzocyclobutene-4-boronic acid
    • cyclobutabenzen-4-ylboronic acid
    • 4-BBCB Benzocyclobutene-4-boronic acid
    • B-Bicyclo[4.2.0]octa-1,3,5-trien-3-ylboronic acid
    • Boronic acid, bicyclo[4.2.0]octa-1,3,5-trien-3-yl-
    • DS-8536
    • SY325562
    • AKOS025146995
    • Bicyclo[4.2.0]octa-1,3,5-triene-3-boronic Acid
    • {bicyclo[4.2.0]octa-1,3,5-trien-3-yl}boronic acid
    • Bicyclo[4.2.0]octa-1,3,5-trien-3-ylboronicacid
    • SCHEMBL12759201
    • MFCD09842340
    • EN300-6815832
    • 195730-31-5
    • BENZOCYCLOBUTANE-4-BORONIC ACID
    • CS-0043999
    • MFCD09752664
    • MDL： MFCD09752664
    • Inchi： 1S/C8H9BO2/c10-9(11)8-4-3-6-1-2-7(6)5-8/h3-5,10-11H,1-2H2
    • InChI Key： UTCPXUQYTYNXQT-UHFFFAOYSA-N
    • SMILES： OB(C1C=CC2=C(C=1)CC2)O

Computed Properties

  • Exact Mass: 146.05400
  • Monoisotopic Mass: 148.0695597g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Color/Form: 黄色或棕色 颗粒s
  • Density: 1.22
  • Boiling Point: 328.5°C at 760 mmHg
  • Flash Point: 152.5°C
  • Refractive Index: 1.587
  • PSA: 40.46000
  • LogP: -0.14980

Bicyclo[4.2.0]octa-1,3,5,7-tetraen-3-ylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Bicyclo[4.2.0]octa-1,3,5,7-tetraen-3-ylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Alichem
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Apollo Scientific
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abcr
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Chemenu
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